Cas no 2171974-30-2 (2,2-dimethyl-5-oxa-9-azaspiro3.5nonane)

• Product Name: 2,2-dimethyl-5-oxa-9-azaspiro3.5nonane
• CAS No: 2171974-30-2
• MF: C₉H₁₇NO
• MW: 155.237382650375
• CID: 6258504
• PubChem ID: 165958426
• Update Time: 2025-05-24

2,2-dimethyl-5-oxa-9-azaspiro3.5nonane Chemical and Physical Properties

Names and Identifiers

• 2,2-dimethyl-5-oxa-9-azaspiro3.5nonane
• EN300-1278464
• 2,2-dimethyl-5-oxa-9-azaspiro[3.5]nonane
• 2171974-30-2

• Inchi： 1S/C9H17NO/c1-8(2)6-9(7-8)10-4-3-5-11-9/h10H,3-7H2,1-2H3
• InChI Key： GXDNKGCOWYWCBG-UHFFFAOYSA-N
• SMILES： O1CCCNC21CC(C)(C)C2

Computed Properties

• Exact Mass: 155.131014166g/mol
• Monoisotopic Mass: 155.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 21.3Ų

Additional information on 2,2-dimethyl-5-oxa-9-azaspiro3.5nonane

Comprehensive Overview of 2,2-dimethyl-5-oxa-9-azaspiro[3.5]nonane (CAS No. 2171974-30-2): Properties, Applications, and Industry Insights

The compound 2,2-dimethyl-5-oxa-9-azaspiro[3.5]nonane (CAS No. 2171974-30-2) is a structurally unique spirocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its spirocyclic framework and heteroatom-rich architecture make it a valuable building block for drug discovery and material science. This article delves into its molecular characteristics, synthetic pathways, and emerging applications while addressing frequently searched questions in AI-driven chemistry databases and SEO-optimized industry trends.

Chemically, 2,2-dimethyl-5-oxa-9-azaspiro[3.5]nonane features a spiro[3.5]nonane core, where oxygen and nitrogen atoms are strategically embedded to enhance reactivity and binding affinity. The 2,2-dimethyl substitution pattern contributes to steric stability, a feature often exploited in small-molecule therapeutics. Researchers frequently inquire about its synthetic routes, with recent literature highlighting microwave-assisted cyclization and catalytic asymmetric synthesis as efficient methods—topics trending in green chemistry forums.

In pharmaceutical contexts, this compound’s azaspiro motif is pivotal for designing CNS-active agents, aligning with current searches for neurodegenerative disease targets. Its oxygen-nitrogen synergy mimics natural alkaloids, making it a candidate for GPCR modulation—a hot topic in AI-based drug design platforms. Notably, its logP and hydrogen-bonding capacity are frequently analyzed in computational chemistry queries, reflecting industry demand for ADMET prediction tools.

Beyond biomedicine, 2,2-dimethyl-5-oxa-9-azaspiro[3.5]nonane finds niche applications in advanced material science. Its rigid spiro structure is explored for polymeric matrices and ligand design in catalysis, resonating with sustainable material trends. Patent analyses reveal growing interest in its use for photoactive coatings, a sector boosted by renewable energy investments.

From an industrial perspective, scalability remains a key challenge. Discussions on continuous-flow synthesis and cost-effective purification dominate process chemistry forums, underscoring the need for techno-economic analyses. Environmental considerations also drive searches for biodegradable spirocyclic derivatives, positioning this compound within the circular economy narrative.

In summary, 2,2-dimethyl-5-oxa-9-azaspiro[3.5]nonane exemplifies the convergence of structural innovation and multidisciplinary utility. Its relevance to drug discovery, materials engineering, and sustainable chemistry ensures continued exploration—answering both academic curiosities and industrial demands in an AI-augmented research era.